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Compound of Interest

Compound Name: Norflurazon-13C,d3

Cat. No.: B13439323

Researchers and scientists working with Norflurazon-13C,d3 must adhere to stringent safety
protocols to ensure personal and environmental protection. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to
facilitate the safe handling of this isotopically labeled herbicide.

Norflurazon-13C,d3 is a stable, isotopically labeled version of Norflurazon, a pyridazinone
herbicide. While specific safety data for the labeled compound is limited, the safety precautions
are considered identical to those for the parent compound, Norflurazon. Norflurazon works by
inhibiting carotenoid synthesis in plants, leading to chlorophyll depletion and the inhibition of
photosynthesis.[1][2] It is classified as having low toxicity upon accidental ingestion and very
low toxicity through inhalation or skin contact.[1][2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
exposure. The following PPE is mandatory when handling Norflurazon-13C,d3.
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PPE Category

Minimum Requirement

Recommended for High-
Exposure Scenarios

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, PVC, or Viton)[3]

Double-gloving (disposable
nitrile gloves under heavier,
chemical-resistant gauntlet

gloves)

Eye Protection

Safety glasses with side

shields

Chemical safety goggles or a

full-face shield

Body Covering

Long-sleeved shirt and long

pants

Chemical-resistant coveralls
(e.g., Tyvek®) or a chemical-

resistant apron

Footwear

Closed-toe shoes and socks

Chemical-resistant boots

Respiratory Protection

Not generally required for low-
level laboratory use with

adequate ventilation.

Air-purifying respirator with
appropriate cartridges for dusts

or mists if generating aerosols.

Always consult the specific Safety Data Sheet (SDS) for the most up-to-date PPE

requirements.

Operational Plan: Step-by-Step Handling Protocol

o Preparation: Before handling, ensure that all necessary PPE is available and in good

condition. Read and understand the Safety Data Sheet for Norflurazon.

o Work Area: Conduct all work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

o Handling: Avoid direct contact with the skin and eyes. Do not inhale any dust or spray mist.

Prevent eating, drinking, and smoking in areas where the material is handled.

o Decontamination: After handling, wash hands, arms, and face thoroughly with soap and

water, especially before eating, drinking, or smoking. Remove contaminated clothing

immediately and wash it separately from other laundry.
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o Spill Response: In case of a minor spill, isolate the area. For solids, carefully sweep or
vacuum the material, avoiding dust generation, and place it in a labeled container for
disposal. For liquids, absorb the spill with an inert material and place it in a sealed container.

Disposal Plan

Proper disposal of Norflurazon-13C,d3 and its containers is crucial to prevent environmental
contamination.

e Unused Product: Unused Norflurazon-13C,d3 should be disposed of as hazardous waste.
Contact your institution's environmental health and safety office for specific guidance.

o Empty Containers: Do not reuse empty containers. Triple-rinse the container with a suitable
solvent. The rinsate should be collected and disposed of as hazardous waste. After rinsing,
the container can be disposed of according to local, state, and federal regulations.

o Contaminated Materials: All PPE and other materials contaminated with Norflurazon-
13C,d3 should be collected in a sealed bag and disposed of as hazardous waste.

Quantitative Safety Data for Norflurazon

The following table summarizes key toxicological and exposure data for Norflurazon.

Data Point Value Species Reference
Oral LD50 > 5 g/kg Rat

Dermal LD50 > 2,000 mg/kg Rat

Inhalation LC50 (4h) > 2,600 mg/m3 Rat

Syngenta

Occupational 3 mg/m3 TWA

Exposure Limit (OEL)

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of Norflurazon-13C,d3
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Caption: This diagram outlines the procedural flow for the safe handling of Norflurazon-
13C,d3, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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